Cas no 1186331-42-9 (2-(Benzyloxycarbonylamino)-4-pentyne-1-ol)

• Product Name: 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol
• CAS No: 1186331-42-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6584834
• PubChem ID: 44206455
• Update Time: 2025-10-31

2-(Benzyloxycarbonylamino)-4-pentyne-1-ol Chemical and Physical Properties

Names and Identifiers

• 1186331-42-9
• EN300-7225304
• benzyl N-(1-hydroxypent-4-yn-2-yl)carbamate
• 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol

• Inchi： 1S/C13H15NO3/c1-2-6-12(9-15)14-13(16)17-10-11-7-4-3-5-8-11/h1,3-5,7-8,12,15H,6,9-10H2,(H,14,16)
• InChI Key： IIDYKILXCPJSDS-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)CC#C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol

Introduction to 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol (CAS No: 1186331-42-9)

2-(Benzyloxycarbonylamino)-4-pentyne-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 1186331-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both benzyloxycarbonyl (Boc) and propargyl functional groups, making it a versatile intermediate in the synthesis of more complex pharmacological entities.

The Boc group in the molecular structure serves as a protective group for amino functions, commonly employed in peptide synthesis to prevent unwanted side reactions. Concurrently, the propargyl moiety introduces reactivity that can be exploited in various chemical transformations, including Sonogashira coupling reactions, which are pivotal in constructing carbon-carbon double bonds. The combination of these features makes 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol a valuable building block for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various biological pathways. The unique structural attributes of 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol have positioned it as a key intermediate in the synthesis of inhibitors designed to modulate enzyme activity and receptor binding. For instance, derivatives of this compound have been explored as potential candidates for treating neurological disorders, where precise modulation of neurotransmitter receptor interactions is crucial.

One of the most compelling aspects of 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol is its utility in constructing complex molecular architectures through multi-step synthetic pathways. The propargyl group facilitates cross-coupling reactions with aryl halides or boronic acids, enabling the introduction of aromatic or heteroaromatic moieties into the molecule. This capability is particularly advantageous in drug discovery, where the integration of diverse structural motifs is often required to achieve high affinity and selectivity for biological targets.

The benzyloxycarbonyl group not only protects the amino functionality but also enhances solubility and stability during synthetic procedures. This characteristic is especially beneficial when dealing with sensitive intermediates that require careful handling to prevent degradation. Moreover, the protection-deprotection strategy involving Boc groups is well-established and widely used in both academic and industrial settings, ensuring reproducibility and reliability in synthetic protocols.

Recent advancements in computational chemistry have further highlighted the potential of 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol as a scaffold for drug design. Molecular modeling studies have demonstrated that modifications at the propargyl position can significantly influence binding affinity to protein targets. By leveraging these insights, researchers have been able to design analogs with improved pharmacokinetic properties and reduced toxicity profiles.

In addition to its role in small-molecule drug development, 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol has found applications in materials science and polymer chemistry. The propargyl group's ability to participate in polymerization reactions makes it an attractive monomer for creating functionalized polymers with tailored properties. These materials have potential applications in biomedicine, such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol typically involves multi-step organic transformations, starting from commercially available precursors. Key steps include propargylation followed by Boc protection of the amino group. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methods align with contemporary trends toward greener and more efficient synthetic processes.

The compound's structural features also make it a valuable tool for biochemical research. Its reactivity allows for selective modifications at specific positions, enabling researchers to probe enzyme mechanisms and develop enzyme inhibitors with high precision. Such studies contribute to our fundamental understanding of biological processes and provide insights into potential therapeutic interventions.

Looking ahead, the continued exploration of 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol and its derivatives promises to yield novel compounds with significant therapeutic potential. As research methodologies evolve, particularly with the integration of artificial intelligence into drug discovery pipelines, compounds like this are likely to play an increasingly important role in developing next-generation pharmaceuticals.

In conclusion, 2-(Benzyloxycarbonylamino)-4-pentyne-1-ol (CAS No: 1186331-42-9) stands out as a versatile and highly functional intermediate with broad applications across pharmaceuticals, materials science, and biochemical research. Its unique structural attributes continue to inspire innovation, driving advancements that could lead to breakthroughs in medicine and material science alike.